2-(2-Naphthyloxy)-N'-(3-phenyl-2-propenylidene)acetohydrazide

• CAS No.: 307941-80-6
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C21H18N2O2/c24-21(23-22-14-6-9-17-7-2-1-3-8-17)16-25-20-13-12-18-10-4-5-11-19(18)15-20/h1-15H,16H2,(H,23,24)/b9-6+,22-14+
• InChI Key: QLPRKBXKNCRUOC-HSRIELGNSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=N/NC(=O)COC2=CC3=CC=CC=C3C=C2
• Canonical SMILES: C1=CC=C(C=C1)C=CC=NNC(=O)COC2=CC3=CC=CC=C3C=C2

Description

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide is an organic compound that belongs to the class of hydrazides This compound is characterized by the presence of a naphthyloxy group and a phenylpropenylidene group attached to an acetohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide typically involves the following steps:

• Formation of the Naphthyloxy Intermediate: : The initial step involves the reaction of 2-naphthol with an appropriate halogenated acetyl compound to form the naphthyloxy intermediate. This reaction is usually carried out in the presence of a base such as potassium carbonate in a suitable solvent like dimethylformamide.

• Hydrazide Formation: : The naphthyloxy intermediate is then reacted with hydrazine hydrate to form the corresponding hydrazide. This reaction is typically conducted under reflux conditions in ethanol or another suitable solvent.

• Condensation Reaction: : The final step involves the condensation of the hydrazide with cinnamaldehyde (3-phenyl-2-propenal) to form 2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide. This reaction is usually carried out in the presence of an acid catalyst such as acetic acid under reflux conditions.

Industrial Production Methods

While the above synthetic route is suitable for laboratory-scale preparation, industrial production may involve optimization of reaction conditions, use of continuous flow reactors, and scaling up of the process to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction of the compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl and naphthyloxy groups, using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents such as bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of oxidized derivatives such as carboxylic acids or ketones.

Reduction: Formation of reduced derivatives such as alcohols or amines.

Substitution: Formation of substituted derivatives with halogen or other functional groups.

Scientific Research Applications

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact mechanism may involve binding to active sites, inhibition of enzyme activity, or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide: Characterized by the presence of both naphthyloxy and phenylpropenylidene groups.

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazine: Similar structure but with a hydrazine moiety instead of hydrazide.

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazone: Similar structure but with a hydrazone moiety instead of hydrazide.

Uniqueness

2-(2-Naphthyloxy)-N’-(3-phenyl-2-propenylidene)acetohydrazide is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties